Cas no 24068-54-0 (1-(5-Methylisoxazol-3-yl)ethanone)
24068-54-0 structure
Product Name:1-(5-Methylisoxazol-3-yl)ethanone
CAS No:24068-54-0
MF:C6H7NO2
MW:125.125281572342
MDL:MFCD11847446
CID:252398
PubChem ID:11147714
Update Time:2025-04-19
1-(5-Methylisoxazol-3-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-Methylisoxazol-3-yl)ethanone
- 1-(5-methyl-1,2-oxazol-3-yl)ethanone
- 1-(5-methyl-3-isoxazolyl)ethanone
- Ethanone, 1-(5-methyl-3-isoxazolyl)-
- 3-acetyl-5-methylisoxazole
- 5-Methyl-3-acetyl-isoxazol
- ETH015
- 1-(5-methyl-1,2-oxazol-3-yl)ethan-1-one
- KYVXYWKQFCSMHL-UHFFFAOYSA-N
- Methyl 5-methyl-3-isoxazolyl ketone
- 1733AB
- NE15289
- 1-(5-methylisoxazol-3-yl)ethan-1-one
- EN001269
- AM803572
-
- MDL: MFCD11847446
- Inchi: 1S/C6H7NO2/c1-4-3-6(5(2)8)7-9-4/h3H,1-2H3
- InChI Key: KYVXYWKQFCSMHL-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(C(C)=O)=N1
Computed Properties
- Exact Mass: 125.04800
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.8
- Topological Polar Surface Area: 43.1
Experimental Properties
- PSA: 43.10000
- LogP: 1.18560
1-(5-Methylisoxazol-3-yl)ethanone Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature(BD51520)
1-(5-Methylisoxazol-3-yl)ethanone Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(5-Methylisoxazol-3-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UU789-1g |
1-(5-Methylisoxazol-3-yl)ethanone |
24068-54-0 | 98% | 1g |
752.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UU789-100mg |
1-(5-Methylisoxazol-3-yl)ethanone |
24068-54-0 | 98% | 100mg |
340CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UU789-250mg |
1-(5-Methylisoxazol-3-yl)ethanone |
24068-54-0 | 98% | 250mg |
778CNY | 2021-05-08 | |
| Ambeed | A247872-100mg |
1-(5-Methylisoxazol-3-yl)ethanone |
24068-54-0 | 98% | 100mg |
$10.0 | 2025-02-21 | |
| Ambeed | A247872-250mg |
1-(5-Methylisoxazol-3-yl)ethanone |
24068-54-0 | 98% | 250mg |
$23.0 | 2025-02-21 | |
| Ambeed | A247872-1g |
1-(5-Methylisoxazol-3-yl)ethanone |
24068-54-0 | 98% | 1g |
$71.0 | 2025-02-21 | |
| Ambeed | A247872-5g |
1-(5-Methylisoxazol-3-yl)ethanone |
24068-54-0 | 98% | 5g |
$227.0 | 2025-02-21 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UU789-200mg |
1-(5-Methylisoxazol-3-yl)ethanone |
24068-54-0 | 98% | 200mg |
245.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UU789-50mg |
1-(5-Methylisoxazol-3-yl)ethanone |
24068-54-0 | 98% | 50mg |
104.0CNY | 2021-07-10 | |
| Chemenu | CM124621-1g |
1-(5-methylisoxazol-3-yl)ethan-1-one |
24068-54-0 | 98% | 1g |
$211 | 2021-08-05 |
1-(5-Methylisoxazol-3-yl)ethanone Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
24068-54-0 (1-(5-Methylisoxazol-3-yl)ethanone) Related Products
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- 88511-37-9(1-(1,2-oxazol-3-yl)ethan-1-one)
- 478044-09-6(1-Pentanone,1-(5-methyl-3-isoxazolyl)-(9CI))
- 68659-04-1(1-(3-Acetyl-1,2-oxazol-5-yl)ethanone)
- 93422-81-2(Ethanone,1-(5-propyl-3-isoxazolyl)-)
- 110578-31-9(Ethanone,1-[5-(2-methylpropyl)-3-isoxazolyl]-)
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- 92096-06-5(1-5-(hydroxymethyl)-1,2-oxazol-3-ylethan-1-one)
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